Cas no 13948-45-3 (3-Acetamido-4-hydroxycoumarin)

• Product Name: 3-Acetamido-4-hydroxycoumarin
• CAS No: 13948-45-3
• MF: C₁₁H₉NO₄
• MW: 219.193463087082
• CID: 4937650
• Update Time: 2025-11-01

3-Acetamido-4-hydroxycoumarin Chemical and Physical Properties

Names and Identifiers

• 3-acetamido-4-hydroxycoumarin
• N-(4-hydroxy-2-oxo-2H-chromen-3-yl)acetamide
• TimTec1_008177
• N-(4-Hydroxy-2-oxo-2H-chromen-3-yl)-acetamide
• Oprea1_793639
• 3-Acetamino-4-hydroxycumarine
• HMS1557D15
• BAS 01052343
• acetamide, N-(4-hydroxy-2-oxo-2H-1-benzopyran-3-yl)-
• 3-Acetamido-4-hydroxycoumarin

• Inchi： 1S/C11H9NO4/c1-6(13)12-9-10(14)7-4-2-3-5-8(7)16-11(9)15/h2-5,14H,1H3,(H,12,13)
• InChI Key： RDZIQFIWRUHEJJ-UHFFFAOYSA-N
• SMILES： O1C(C(=C(C2C=CC=CC1=2)O)NC(C)=O)=O

Computed Properties

• Exact Mass: 219.05315777 g/mol
• Monoisotopic Mass: 219.05315777 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 75.6
• Molecular Weight: 219.19

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives 4-hydroxycoumarins
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Hydroxycoumarins 4-hydroxycoumarins

Additional information on 3-Acetamido-4-hydroxycoumarin

3-Acetamido-4-hydroxycoumarin (CAS No. 13948-45-3): An Overview of Its Structure, Properties, and Applications

3-Acetamido-4-hydroxycoumarin (CAS No. 13948-45-3) is a versatile compound that has garnered significant attention in the fields of chemistry, biology, and pharmacology. This compound, also known as 3-acetamido-4-hydroxycoumarin, is a derivative of coumarin, a natural product found in various plants and known for its diverse biological activities. In this comprehensive overview, we will delve into the structural characteristics, physical and chemical properties, and potential applications of 3-acetamido-4-hydroxycoumarin.

Structural Characteristics: The molecular formula of 3-acetamido-4-hydroxycoumarin is C₁₁H₁₀N₂O₄, with a molecular weight of approximately 226.20 g/mol. The compound features a coumarin core with an acetamido group at the 3-position and a hydroxyl group at the 4-position. The presence of these functional groups imparts unique chemical and biological properties to the molecule. The coumarin scaffold is characterized by a benzopyran-2-one ring system, which is responsible for the compound's characteristic fluorescence and photoreactivity.

Physical and Chemical Properties: 3-Acetamido-4-hydroxycoumarin is a white to off-white crystalline solid that is soluble in organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). It has a melting point ranging from 175°C to 177°C. The compound exhibits strong UV absorption and fluorescence properties, making it useful in various analytical techniques such as high-performance liquid chromatography (HPLC) and fluorescence spectroscopy. Additionally, 3-acetamido-4-hydroxycoumarin is stable under normal laboratory conditions but should be stored in a cool, dry place to prevent degradation.

Biological Activities: Recent research has highlighted the diverse biological activities of 3-acetamido-4-hydroxycoumarin. Studies have shown that this compound possesses potent antioxidant properties, which can help protect cells from oxidative stress-induced damage. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 3-acetamido-4-hydroxycoumarin effectively scavenged reactive oxygen species (ROS) in vitro, suggesting its potential as an antioxidant agent.

In addition to its antioxidant activity, 3-acetamido-4-hydroxycoumarin has been investigated for its anti-inflammatory properties. A study conducted by researchers at the University of California found that this compound inhibited the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in lipopolysaccharide (LPS)-stimulated macrophages. These findings indicate that 3-acetamido-4-hydroxycoumarin may have therapeutic potential in treating inflammatory diseases.

Pharmacological Applications: The unique combination of antioxidant and anti-inflammatory properties makes 3-acetamido-4-hydroxycoumarin an attractive candidate for drug development. Several preclinical studies have explored its potential applications in various therapeutic areas. For example, a study published in the Bioorganic & Medicinal Chemistry Letters reported that 3-acetamido-4-hydroxycoumarin exhibited significant neuroprotective effects in animal models of Parkinson's disease. The compound was found to reduce dopaminergic neuron loss and improve motor function, suggesting its potential as a neuroprotective agent.

In another study, researchers investigated the anticancer properties of 3-acetamido-4-hydroxycoumarin against various cancer cell lines. The results showed that this compound induced apoptosis and inhibited cell proliferation in human breast cancer cells by modulating key signaling pathways such as PI3K/Akt and MAPK/ERK. These findings highlight the potential of 3-acetamido-4-hydroxycoumarin as an anticancer agent.

Synthetic Routes: The synthesis of 3-acetamido-4-hydroxycoumarin can be achieved through several methods. One common approach involves the reaction of 7-hydroxychromone with acetyl chloride in the presence of a base such as pyridine or triethylamine. Another method involves the condensation of salicylaldehyde with acetamide followed by cyclization to form the coumarin ring. These synthetic routes provide flexible options for large-scale production and further derivatization to explore structure-activity relationships.

Safety Considerations: While 3-acetamido-4-hydroxycoumarin shows promise in various applications, it is important to consider its safety profile. Preclinical toxicity studies have indicated that this compound is generally well-tolerated at therapeutic doses but may cause mild gastrointestinal irritation at higher concentrations. Further safety evaluations are necessary to ensure its safe use in clinical settings.

Conclusion: In summary, 3-acetamido-4-hydroxycoumarin (CAS No. 13948-45-3) is a multifaceted compound with a wide range of biological activities and potential applications. Its unique structural features contribute to its antioxidant, anti-inflammatory, neuroprotective, and anticancer properties. Ongoing research continues to uncover new insights into the mechanisms underlying these activities and explore its therapeutic potential in various diseases. As research progresses, 3-acetamido-4-hydroxycoumarin may emerge as a valuable tool in both basic research and drug development.